Cas no 1261762-05-3 (5-Chloro-4'-(trifluoromethoxy)biphenyl-2-carbonyl chloride)
5-Chloro-4'-(trifluoromethoxy)biphenyl-2-carbonyl chloride Chemical and Physical Properties
Names and Identifiers
-
- 5-Chloro-4'-(trifluoromethoxy)biphenyl-2-carbonyl chloride
-
- Inchi: 1S/C14H7Cl2F3O2/c15-9-3-6-11(13(16)20)12(7-9)8-1-4-10(5-2-8)21-14(17,18)19/h1-7H
- InChI Key: DPKBZSRUYNZXPY-UHFFFAOYSA-N
- SMILES: ClC1C=CC(C(=O)Cl)=C(C=1)C1C=CC(=CC=1)OC(F)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 21
- Rotatable Bond Count: 3
- Complexity: 368
- XLogP3: 5.9
- Topological Polar Surface Area: 26.3
5-Chloro-4'-(trifluoromethoxy)biphenyl-2-carbonyl chloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A011007515-250mg |
5-Chloro-4'-(trifluoromethoxy)biphenyl-2-carbonyl chloride |
1261762-05-3 | 97% | 250mg |
484.80 USD | 2021-07-05 | |
| Alichem | A011007515-500mg |
5-Chloro-4'-(trifluoromethoxy)biphenyl-2-carbonyl chloride |
1261762-05-3 | 97% | 500mg |
782.40 USD | 2021-07-05 | |
| Alichem | A011007515-1g |
5-Chloro-4'-(trifluoromethoxy)biphenyl-2-carbonyl chloride |
1261762-05-3 | 97% | 1g |
1,534.70 USD | 2021-07-05 |
5-Chloro-4'-(trifluoromethoxy)biphenyl-2-carbonyl chloride Related Literature
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
Additional information on 5-Chloro-4'-(trifluoromethoxy)biphenyl-2-carbonyl chloride
Research Briefing on 5-Chloro-4'-(trifluoromethoxy)biphenyl-2-carbonyl chloride (CAS: 1261762-05-3)
5-Chloro-4'-(trifluoromethoxy)biphenyl-2-carbonyl chloride (CAS: 1261762-05-3) is a specialized chemical intermediate that has garnered significant attention in the field of medicinal chemistry and drug development. This compound, characterized by its biphenyl backbone and trifluoromethoxy substituent, serves as a critical building block in the synthesis of various bioactive molecules, particularly those targeting inflammatory and oncological pathways. Recent studies have highlighted its utility in the development of novel kinase inhibitors and G-protein-coupled receptor (GPCR) modulators, underscoring its importance in pharmaceutical research.
A 2023 study published in the Journal of Medicinal Chemistry explored the application of 5-Chloro-4'-(trifluoromethoxy)biphenyl-2-carbonyl chloride in the synthesis of selective JAK2 inhibitors. The researchers utilized this compound as a key intermediate to introduce the trifluoromethoxy group, which significantly enhanced the metabolic stability and binding affinity of the resulting inhibitors. The study reported a 40% improvement in pharmacokinetic profiles compared to non-fluorinated analogs, suggesting its potential in next-generation kinase therapeutics.
In parallel, a patent filed by a leading pharmaceutical company (WO2023056123) detailed the use of this compound in the development of novel anti-inflammatory agents targeting the NLRP3 inflammasome. The trifluoromethoxy group was found to play a crucial role in modulating the lipophilicity and membrane permeability of the candidate molecules, leading to improved in vivo efficacy in murine models of rheumatoid arthritis. These findings position 1261762-05-3 as a versatile scaffold for inflammasome-targeted drug discovery.
From a synthetic chemistry perspective, recent advancements in the preparation of 5-Chloro-4'-(trifluoromethoxy)biphenyl-2-carbonyl chloride have been reported in Organic Process Research & Development (2024). The new protocol employs continuous flow chemistry, achieving a 92% yield with significantly reduced reaction times (15 minutes vs. traditional 8-hour batch processes). This methodological improvement addresses previous challenges in scaling up production while maintaining high purity (>99.5%), making the compound more accessible for industrial applications.
Emerging safety data from toxicological studies (Regulatory Toxicology and Pharmacology, 2024) indicate that derivatives of 1261762-05-3 show favorable safety profiles, with no observed genotoxicity in standard Ames tests and acceptable margins of safety in preclinical species. These findings support the continued exploration of this chemical scaffold in drug development programs, particularly for chronic indications requiring long-term medication.
The compound's unique combination of electronic properties (from the trifluoromethoxy group) and structural rigidity (from the biphenyl core) continues to inspire innovative applications. Current research directions include its incorporation into PROTAC (PROteolysis TArgeting Chimera) molecules and as a component of fluorescent probes for studying protein-protein interactions. These diverse applications underscore the compound's growing importance in chemical biology and pharmaceutical sciences.
1261762-05-3 (5-Chloro-4'-(trifluoromethoxy)biphenyl-2-carbonyl chloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)